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Compound of Interest

Compound Name: 1,5-Difluoro-2,4-dinitrobenzene

Cat. No.: B051812 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,5-Difluoro-2,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 1,5-Difluoro-2,4-
dinitrobenzene (CAS No. 327-92-4), a versatile reagent used in organic synthesis and

biochemical studies.[1] Adherence to these guidelines is critical to ensure the safety of

laboratory personnel and the environment.

Hazard Identification and Classification
1,5-Difluoro-2,4-dinitrobenzene is classified as a highly toxic substance. It is fatal if

swallowed, and toxic in contact with skin or if inhaled.[2][3] It causes skin and serious eye

irritation.[2] Furthermore, it may cause damage to organs through prolonged or repeated

exposure.[2][3]

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 2 Danger
H300: Fatal if

swallowed[3]

Acute Toxicity, Dermal 3 Danger
H311: Toxic in contact

with skin[3]

Acute Toxicity,

Inhalation
3 Danger

H331: Toxic if

inhaled[3]

Skin

Corrosion/Irritation
2 Warning

H315: Causes skin

irritation[2][4]

Serious Eye

Damage/Eye Irritation
2A Warning

H319: Causes serious

eye irritation[2][4]

Specific Target Organ

Toxicity (Repeated

Exposure)

2 Warning

H373: May cause

damage to organs

through prolonged or

repeated exposure[2]

[3]

Skin Sensitization 1 Warning

H317: May cause an

allergic skin

reaction[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below.
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Property Value

Molecular Formula C₆H₂F₂N₂O₄[3][5]

Molar Mass 204.09 g/mol [5]

Appearance Light yellow liquid or powder[6]

Melting Point 72-76 °C[6][7]

Boiling Point 132 °C at 2 torr[6]

Density 1.86 g/cm³[6]

Solubility Insoluble in water[5]

Flash Point 110 °C (230 °F) - Closed Cup[8]

Safe Handling and Storage
Engineering Controls: Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.[2][6][9] All equipment containing the

material should be properly grounded.[8]

Personal Protective Equipment (PPE): A comprehensive PPE plan is the first line of defense

against exposure.
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PPE Type Specification

Eye/Face

Chemical safety goggles or a face shield

conforming to EN166 or OSHA's eye and face

protection regulations in 29 CFR 1910.133 are

necessary to protect against splashes.[2][3][6]

Skin

A lab coat or chemical-resistant apron should be

worn.[9] Wear appropriate protective gloves

(nitrile or butyl rubber are recommended) and

clothing to prevent skin exposure.[2][6][9]

Always inspect gloves for tears or punctures

before use.

Respiratory

If a fume hood is not available or if there is a risk

of exceeding exposure limits, a NIOSH/MSHA or

European Standard EN 149 approved respirator

with organic vapor cartridges is required.[2][6]

Feet
Closed-toe shoes, preferably safety footwear,

must be worn in the laboratory.[9]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust or vapors.[2][3]

Wash hands thoroughly after handling.[2][6]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[2][3][9]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3][6]

Keep away from incompatible substances such as strong oxidizing agents and strong bases.

[2][6]
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Store locked up.[3]

Emergency Procedures and First Aid
The following diagram outlines the initial response to an accidental exposure to 1,5-Difluoro-
2,4-dinitrobenzene.

Exposure Event

Immediate Actions

First Aid Measures

Medical Attention

Accidental Exposure Occurs Move to Fresh AirInhalation

Remove Contaminated ClothingSkin/Eye Contact

Ingestion:
Rinse mouth with water.
Do NOT induce vomiting.

Ingestion

Inhalation:
Provide artificial respiration if not breathing.

Give oxygen if breathing is difficult.

Flush Affected Area

Skin Contact:
Wash with plenty of soap and water for at least 15 minutes.Skin

Eye Contact:
Rinse with plenty of water for at least 15 minutes, lifting eyelids.

Eyes

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for accidental exposure.

First-Aid Measures:

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3][4] If

not breathing, give artificial respiration.[3][6] Seek immediate medical attention.[6]
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Skin Contact: Immediately take off all contaminated clothing and wash it before reuse.[3]

Wash the affected area with plenty of soap and water for at least 15 minutes.[6] Seek

immediate medical attention.[8]

Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes.[4][6] Get immediate medical

advice/attention.[4]

Ingestion: Immediately call a poison center or doctor.[3] Rinse mouth with water.[3] Do not

induce vomiting.[8] Never give anything by mouth to an unconscious person.[3][6]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][3][6]

Specific Hazards: The substance is non-combustible but may decompose upon heating to

produce corrosive and/or toxic fumes, including nitrogen oxides, carbon monoxide, carbon

dioxide, and hydrogen fluoride.[2][6]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][6]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel.[4] Use personal protective

equipment as required, including a self-contained breathing apparatus and protective suit.[2]

Ensure adequate ventilation.[2][3]

Environmental Precautions: Do not let the product enter drains.[2][3] Avoid release to the

environment.[4]

Methods for Cleaning Up: For spills, absorb with an inert material (e.g., dry sand or earth)

and place it into a chemical waste container.[6] For solids, sweep up and shovel into suitable

containers for disposal.[2][3]
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Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified under normal conditions.

Chemical Stability: The product is stable under normal conditions.[4] However, it may

violently decompose at temperatures above 175°C.[6]

Incompatible Materials: Strong oxidizing agents and strong bases.[2][6]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide,

carbon dioxide, nitrogen oxides (NOx), and gaseous hydrogen fluoride (HF).[2][6]

Toxicological Information
The toxicological properties of this substance have not been fully investigated.[6] It is known to

be fatal if swallowed and toxic in contact with skin or if inhaled.[2] Chronic exposure may cause

damage to organs.[2][4] It may also cause an allergic skin reaction.[4]

Note: Detailed methodologies for the toxicological studies cited in the safety data sheets are

not publicly available.

Disposal Considerations
Dispose of contents and container to a hazardous or special waste collection point, in

accordance with local, regional, national, and/or international regulations.[2][4] Chemical waste

generators must consult local, regional, and national hazardous waste regulations to ensure

complete and accurate classification.[2] Do not empty into drains.[2]

This technical guide is intended to provide essential safety information. Always refer to the

most current Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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